![molecular formula C11H10BrNO3 B5647731 4-[(2-bromo-4-methylphenyl)amino]-4-oxo-2-butenoic acid](/img/structure/B5647731.png)
4-[(2-bromo-4-methylphenyl)amino]-4-oxo-2-butenoic acid
Overview
Description
4-[(2-bromo-4-methylphenyl)amino]-4-oxo-2-butenoic acid, also known as BAY 11-7082, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
- Metal-organic frameworks (MOFs) , such as MIL-100 (Fe) and MIL-101 (Fe), have been explored as excellent vehicles for drug delivery. These MOFs, due to their high biocompatibility and stability in physiological fluids, serve as promising DDSs. Incorporating 4-[(2-bromo-4-methylphenyl)amino]-4-oxo-2-butenoic acid into these frameworks could enhance drug release profiles and targeting capabilities .
- Researchers have synthesized N-(alkoxyphenyl)-aminocarbonylbenzoic acid derivatives containing this compound. These derivatives exhibit inhibitory activity against PTP1B, an enzyme implicated in diabetes and obesity. Modulating PTP1B activity is crucial for managing insulin resistance and metabolic disorders .
- 4-[(2-bromo-4-methylphenyl)amino]-4-oxo-2-butenoic acid serves as a precursor in organic synthesis. It can be transformed into various organic compounds, including those used in plastics, paints, enamels, and silicone rubber. Its chemical versatility makes it valuable for creating diverse functional materials .
- The benzylic position in this compound is susceptible to free radical bromination. N-bromosuccinimide (NBS) can selectively replace a hydrogen atom at the benzylic position, leading to the formation of a succinimide derivative. This reaction is useful for introducing bromine atoms into aromatic systems .
- By subjecting 4-[(2-bromo-4-methylphenyl)amino]-4-oxo-2-butenoic acid to oxidation conditions (e.g., using sodium dichromate and sulfuric acid), the alkyl side chain can be converted to a carboxylic acid functional group. This transformation yields benzoic acid, a common compound in organic chemistry .
- Investigating the reactivity of this compound in electrophilic aromatic substitution reactions provides insights into its behavior. While benzylic positions can undergo both SN1 and SN2 reactions, the resonance-stabilized carbocation formed in the benzylic system favors SN1 pathways. Understanding these mechanisms aids in designing efficient synthetic routes .
Drug Delivery Systems (DDS)
Protein Tyrosine Phosphatase 1B (PTP1B) Inhibitors
Organic Synthesis and Precursor Chemistry
Free Radical Bromination Reactions
Oxidation to Benzoic Acid
Aromatic Substitution Studies
properties
IUPAC Name |
(E)-4-(2-bromo-4-methylanilino)-4-oxobut-2-enoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO3/c1-7-2-3-9(8(12)6-7)13-10(14)4-5-11(15)16/h2-6H,1H3,(H,13,14)(H,15,16)/b5-4+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCYBUNMDTUSBNX-SNAWJCMRSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C=CC(=O)O)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)NC(=O)/C=C/C(=O)O)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-4-[(2-bromo-4-methylphenyl)amino]-4-oxobut-2-enoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.